Cas no 1807130-77-3 (4-Chloromethyl-3-cyano-2-methoxyphenylacetic acid)

• Product Name: 4-Chloromethyl-3-cyano-2-methoxyphenylacetic acid
• CAS No: 1807130-77-3
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4980987
• Update Time: 2025-05-20

4-Chloromethyl-3-cyano-2-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-3-cyano-2-methoxyphenylacetic acid

• Inchi： 1S/C11H10ClNO3/c1-16-11-7(4-10(14)15)2-3-8(5-12)9(11)6-13/h2-3H,4-5H2,1H3,(H,14,15)
• InChI Key： LMTOYNPYUKHDSR-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(CC(=O)O)=C(C=1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on 4-Chloromethyl-3-cyano-2-methoxyphenylacetic acid

4-Chloromethyl-3-cyano-2-methoxyphenylacetic Acid: A Comprehensive Overview

4-Chloromethyl-3-cyano-2-methoxyphenylacetic acid, also known by its CAS registry number 1807130-77-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a phenyl ring substituted with a chloromethyl group, a cyano group, and a methoxy group, along with an acetic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of 4-chloromethyl-3-cyano-2-methoxyphenylacetic acid involves a series of well-established organic reactions. The starting material is typically a substituted phenol derivative, which undergoes chlorination, cyanation, and methylation to introduce the respective substituents. The acetic acid group is introduced through a Friedel-Crafts acylation or other similar methods. Recent advancements in catalytic methods have enabled the synthesis of this compound with higher yields and improved purity, making it more accessible for research and industrial applications.

One of the most promising areas of research involving this compound is its potential as a building block in drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling the creation of bioactive molecules with tailored properties. For instance, the cyano group can be converted into an amine or nitrile-containing moiety, while the methoxy group can serve as a site for further substitution or oxidation. These modifications can lead to compounds with anti-inflammatory, anticancer, or antimicrobial activities.

In addition to its role in pharmacology, 4-chloromethyl-3-cyano-2-methoxyphenylacetic acid has shown potential in the development of advanced materials. Its aromatic structure and functional groups make it suitable for use in polymer synthesis or as a precursor for conducting polymers. Recent studies have explored its use in creating materials with improved electrical conductivity and mechanical stability, which could find applications in electronics and energy storage devices.

The chemical stability and reactivity of this compound are also subjects of ongoing research. Studies have shown that the chloromethyl group imparts moderate reactivity towards nucleophilic substitution reactions, while the methoxy group provides steric hindrance and electronic effects that influence the overall reactivity of the molecule. Understanding these properties is crucial for optimizing its use in various chemical transformations.

From an environmental perspective, the biodegradation and toxicity profiles of 4-chloromethyl-3-cyano-2-methoxyphenylacetic acid are being investigated to ensure its safe handling and disposal. Preliminary results suggest that it undergoes microbial degradation under specific conditions, but further studies are required to fully assess its environmental impact.

In conclusion, 4-chloromethyl-3-cyano-2-methoxyphenylacetic acid, CAS No. 1807130-77-3, is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing technological and medical innovations.